Cas no 7400-44-4 (3-octadecylsulfanylpropane-1,2-diol)

3-octadecylsulfanylpropane-1,2-diol structure
7400-44-4 structure
Product Name:3-octadecylsulfanylpropane-1,2-diol
CAS No:7400-44-4
MF:C21H44O2S
MW:360.637866020203
CID:1764742
PubChem ID:245962
Update Time:2025-04-21

3-octadecylsulfanylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 3-octadecylsulfanylpropane-1,2-diol
    • NCIOpen2_007804
    • 1-octadecylthio-rac-glycerol
    • NSC58443
    • DL-thiobatyl alcohol
    • (+-)-2.3-Dihydroxypropyl-octadecyl-sulfid
    • AC1Q77MB
    • 3-octadecylsulfanyl-propane-1,2-diol
    • Thiobatylalkohol
    • octadecylthio-1 propanediol-2,3
    • 1-S-octadecyl-rac-thioglycerol
    • 3-(octadecylsulfanyl)propane-1,2-diol
    • 2.3-Dihydroxypropyl-octadecan-sulfid
    • AR-1E7877
    • CTK2H9177
    • AC1L6H1I
    • NCIOpen2_007804; 1-octadecylthio-rac-glycerol; NSC58443; DL-thiobatyl alcohol; (+-)-2.3-Dihydroxypropyl-octadecyl-sulfid; AC1Q77MB; 3-octadecylsulfanyl-propane-1,2-diol; Thiobatylalkohol; octadecylthio-1 propanediol-2,3; 1-S-octadecyl-rac-thioglycerol; 3-(octadecylsulfanyl)propane-1,2-diol; 2.3-Dihydroxypropyl-octadecan-sulfid; AR-1E7877; CTK2H9177; AC1L6H1I;
    • DTXSID10288993
    • 1-n-octadecylthio-2,3-propanediol
    • WHCHVADSXPASOY-UHFFFAOYSA-N
    • 3-(1-octadecylthio)propan-1,2-diol
    • SCHEMBL11200004
    • 3-octadecylthio-propane-1,2 diol
    • NSC-58443
    • 7400-44-4
    • Inchi: 1S/C21H44O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22/h21-23H,2-20H2,1H3
    • InChI Key: WHCHVADSXPASOY-UHFFFAOYSA-N
    • SMILES: S(CC(CO)O)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 360.30642
  • Monoisotopic Mass: 360.30620182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 20
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • Density: 0.937
  • Boiling Point: 489.8°C at 760 mmHg
  • Flash Point: 237.5°C
  • Refractive Index: 1.485
  • PSA: 40.46
  • LogP: 6.33430
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD